Acetergamine

• CAS RN: 3031-48-9
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol
• IUPAC Name: N-[[(6aR,9S,10aR)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-9-yl]methyl]acetamide
• InChI: InChI=1S/C18H23N3O/c1-11(22)19-8-12-6-15-14-4-3-5-16-18(14)13(9-20-16)7-17(15)21(2)10-12/h3-5,9,12,15,17,20H,6-8,10H2,1-2H3,(H,19,22)/t12-,15+,17+/m0/s1
• InChI Key: SGZVEWGAZGOWGP-XGWLTEMNSA-N
• Isomeric SMILES: CC(=O)NC[C@@H]1C[C@H]2[C@@H](CC3=CNC4=CC=CC2=C34)N(C1)C
• SMILES: CC(=O)NCC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C
• synonyms: acetergamine

Description

Acetergamine is an organic chemical compound that belongs to the ergotamine family of compounds. This compound has been investigated for its potential as an alpha-1 blocker and vasodilator, and it has been covered in several patents concerning therapies for erectile dysfunction and cerebellar ataxia .

Preparation Methods

The synthesis of acetergamine involves several steps, starting from ergoline derivatives. The key synthetic route includes the acylation of ergoline with acetic anhydride in the presence of a base such as pyridine. The reaction conditions typically involve refluxing the mixture for several hours to ensure complete conversion . Industrial production methods may involve similar steps but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Acetergamine undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction of this compound can be achieved using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced derivatives.

Substitution: This compound can undergo substitution reactions, particularly at the amide group, using reagents like alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and bases like sodium hydroxide. Major products formed from these reactions include oxidized, reduced, and substituted derivatives of this compound.

Scientific Research Applications

Acetergamine has been explored for various scientific research applications:

Chemistry: In organic synthesis, this compound serves as a precursor for the synthesis of other ergoline derivatives.

Biology: It has been studied for its potential effects on alpha-1 adrenergic receptors, making it a candidate for research in receptor biology.

Medicine: This compound’s potential as an alpha-1 blocker and vasodilator has led to its investigation in therapies for erectile dysfunction and cerebellar ataxia.

Mechanism of Action

Acetergamine exerts its effects primarily through its action on alpha-1 adrenergic receptors. By blocking these receptors, this compound can cause vasodilation, leading to increased blood flow and reduced blood pressure. The molecular targets involved include the alpha-1 adrenergic receptors on vascular smooth muscle cells .

Comparison with Similar Compounds

Acetergamine is similar to other ergoline derivatives, such as ergotamine and dihydroergotamine. it is unique in its specific structure and potential therapeutic applications. Unlike ergotamine, which is primarily used to treat migraines, this compound has been investigated for its potential in treating erectile dysfunction and cerebellar ataxia . Other similar compounds include lysergic acid diethylamide (LSD) and bromocriptine, which also belong to the ergoline family but have different pharmacological profiles and uses .